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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B1330331 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of DSPE-PEG1000-YIGSR.

DSPE-PEG1000-YIGSR is a complex molecule composed of 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine (DSPE), polyethylene glycol 1000 (PEG1000), and the peptide

sequence Tyrosine-Isoleucine-Glycine-Serine-Arginine (YIGSR). While the individual

components are generally not classified as hazardous materials, proper disposal procedures

are necessary to maintain a safe laboratory environment and ensure regulatory compliance.[1]

[2] The absence of a specific Safety Data Sheet (SDS) for DSPE-PEG1000-YIGSR
necessitates a conservative approach to its disposal, treating it as chemical waste.

Immediate Safety and Handling Precautions
Prior to disposal, it is crucial to adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

In the case of handling the material in powdered form where dust may be generated,

respiratory protection is recommended.[1]

In Case of a Spill:
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Ventilate the area.

For liquid spills: Absorb the material with an inert substance such as vermiculite, dry sand, or

earth.[3]

For solid spills: Carefully sweep up the material, avoiding dust generation, and place it in a

designated chemical waste container.[4][5]

Clean the spill area thoroughly after the material has been collected.

Do not flush down the sewer.[3]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of DSPE-PEG1000-YIGSR
waste.

1. Waste Identification and Segregation:

DSPE-PEG1000-YIGSR waste, including unused product, contaminated labware (e.g.,

pipette tips, vials), and spill cleanup materials, should be segregated from general laboratory

trash.

It is best practice to collect aqueous waste separately from organic solvent waste.[2]

2. Waste Collection and Labeling:

Collect all DSPE-PEG1000-YIGSR waste in a clearly labeled, leak-proof chemical waste

container.

The label should include:

The full chemical name: "DSPE-PEG1000-YIGSR Waste"

The primary components: DSPE, PEG1000, YIGSR Peptide

The date of accumulation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biochempeg.com/usr/uploads/msds/DSPE-PEG-ACA.pdf
https://www.peptide.co.jp/pdf/msds/en/4194_20181203_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4475_20250416_en.pdf
https://www.biochempeg.com/usr/uploads/msds/DSPE-PEG-ACA.pdf
https://www.benchchem.com/product/b1330331?utm_src=pdf-body
https://www.benchchem.com/product/b1330331?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1330331?utm_src=pdf-body
https://www.benchchem.com/product/b1330331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Any associated hazards (though none are prominently listed for the components, it is good

practice to note it is a chemical waste stream)

3. Consultation with a Safety Officer:

Crucially, consult your institution's Environmental Health and Safety (EHS) department or

designated safety officer. Disposal regulations can vary significantly between institutions and

localities.[6] They will provide specific guidance on the appropriate disposal stream for this

type of non-hazardous chemical waste.

4. Recommended Disposal Method:

Based on the information for the peptide component, the most conservative and

recommended disposal method for DSPE-PEG1000-YIGSR is incineration by a licensed

chemical waste disposal service.[4] The SDS for the YIGSR peptide suggests dissolving the

material in a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Your institution's EHS department will coordinate the pickup and disposal of the labeled

waste container.

Quantitative Data Summary
Component

Molecular Weight
(Approx.)

Known Hazards
Recommended
Storage

DSPE 748 g/mol
Not classified as

hazardous
-20°C

PEG1000 1000 g/mol
Not classified as

hazardous
Room Temperature

YIGSR Peptide 594 g/mol
Not classified as

hazardous
-20°C[4]

DSPE-PEG1000-

YIGSR
~2342 g/mol

Treat as chemical

waste
-20°C
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Experimental Protocols Cited
The disposal procedures outlined are based on general laboratory safety guidelines and

information from Safety Data Sheets for similar chemical compounds. No specific experimental

protocols for the disposal of DSPE-PEG1000-YIGSR were found in the public domain. The

primary "protocol" is to follow the guidance of your local EHS office.

Visualizing the Disposal Workflow
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On-Site Waste Handling

Institutional Compliance

Off-Site Disposal

1. Identify & Segregate
DSPE-PEG1000-YIGSR Waste

2. Collect in Labeled,
Leak-Proof Container

3. Store Securely
in Designated Area

4. Consult Institutional
EHS / Safety Officer

5. Schedule Waste Pickup
with EHS

6. Transport by Licensed
Waste Management

7. Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of DSPE-PEG1000-YIGSR.
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Logical Relationship of Disposal Decision
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No

Are any components
classified as hazardous?

Treat as hazardous waste

Yes

Treat as non-hazardous
chemical waste

No

Consult institutional EHS
for final procedure
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Caption: Decision-making process for DSPE-PEG1000-YIGSR disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330331#dspe-peg1000-yigsr-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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